Cas no 1043252-30-7 (2-(phenylbuta-1,3-diyn-1-yl)aniline)

2-(phenylbuta-1,3-diyn-1-yl)aniline structure
1043252-30-7 structure
Product Name:2-(phenylbuta-1,3-diyn-1-yl)aniline
CAS No:1043252-30-7
MF:C16H11N
MW:217.265243768692
CID:1123785
PubChem ID:101912894
Update Time:2025-04-20

2-(phenylbuta-1,3-diyn-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(phenylbuta-1,3-diyn-1-yl)aniline
    • 2-(4-phenylbuta-1,3-diyn-1-yl)aniline
    • 1043252-30-7
    • SCHEMBL22146860
    • Inchi: 1S/C16H11N/c17-16-13-7-6-12-15(16)11-5-4-10-14-8-2-1-3-9-14/h1-3,6-9,12-13H,17H2
    • InChI Key: KXSKHXMRWKTZPB-UHFFFAOYSA-N
    • SMILES: NC1C=CC=CC=1C#CC#CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 217.089149355g/mol
  • Monoisotopic Mass: 217.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26Ų
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